Cas no 1108-80-1 (1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one)

1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one structure

1108-80-1 structure

Product Name:1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one

CAS No:1108-80-1

MF:C₂₆H₂₆O₇

MW:450.480448246002

CID:5230501

PubChem ID:12405147

Update Time:2025-07-31

1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-
- 1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one
- Inchi： 1S/C26H26O7/c1-29-22-14-17(11-13-21(22)33-16-18-8-6-5-7-9-18)10-12-19(27)24-20(28)15-23(30-2)25(31-3)26(24)32-4/h5-15,28H,16H2,1-4H3
- InChI Key： RWVYVBJBUNEHLP-UHFFFAOYSA-N
- SMILES： C(C1=C(O)C=C(OC)C(OC)=C1OC)(=O)C=CC1=CC=C(OCC2=CC=CC=C2)C(OC)=C1

Computed Properties

Exact Mass: 450.16785316g/mol
Monoisotopic Mass: 450.16785316g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 10
Complexity: 618
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 83.4Å²

1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H945580-250mg	1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one	1108-80-1		250mg	$259.00	2023-05-18
TRC	H945580-500mg	1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one	1108-80-1		500mg	$477.00	2023-05-18
TRC	H945580-1g	1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one	1108-80-1		1g	$ 1200.00	2023-09-07
TRC	H945580-2.5g	1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one	1108-80-1		2.5g	$2004.00	2023-05-18
TRC	H945580-1000mg	1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-2-propen-1-one	1108-80-1		1g	$919.00	2023-05-18

1-(6-Hydroxy-2,3,4-trimethoxyphenyl)-3-3-methoxy-4-(phenylmethoxy)phenyl-2-propen-1-one Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

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